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Compound of Interest

Compound Name: 2,3,4,5-Tetramethylheptane

Cat. No.: B1658697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Undecane (C11H24) is an alkane with 159 structural isomers. The arrangement of carbon

atoms, specifically the degree of branching, significantly influences the physical properties of

these isomers. This guide provides a comparative analysis of the physical properties of a

selection of C11H24 isomers, details the experimental protocols for their determination, and

illustrates the relationship between molecular structure and physical characteristics.

Data Presentation: Physical Properties of Selected
C11H24 Isomers
The following table summarizes key physical properties of n-undecane and several of its

branched isomers. Generally, a higher degree of branching leads to a more compact, spherical

molecular shape, which reduces the surface area for intermolecular van der Waals forces. This

weakening of intermolecular forces typically results in lower boiling points and densities.

Melting points are influenced by both intermolecular forces and the efficiency of crystal lattice

packing, with more symmetrical molecules often exhibiting higher melting points.
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Isomer Name CAS Number
Boiling Point
(°C)

Melting Point
(°C)

Density
(g/cm³)

n-Undecane 1120-21-4 196 -26 0.740

2-Methyldecane 6975-98-0 189.3 - 0.737

3-Methyldecane 13151-34-3 189.1 -92.9 0.742

4-Methyldecane 2847-72-5 188.7 - 0.741

5-Methyldecane 13151-35-4 186.1 - 0.742

2,2-

Dimethylnonane
98060-52-7 177.1 - -

2,3-

Dimethylnonane
2884-06-2 186.9 -57.06 (est.) 0.741

2,3,4-

Trimethyloctane
62016-31-3 184.1 - -

Experimental Protocols
The following are detailed methodologies for the key experiments used to determine the

physicochemical properties of undecane isomers.

Determination of Boiling Point
Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[1] For pure compounds, this is a distinct temperature.

Methodology (Capillary Method):[1]

Sample Preparation: A small amount of the liquid C11H24 isomer is placed in a small test

tube or fusion tube.

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the test tube.
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Apparatus Setup: The test tube is attached to a thermometer, and the assembly is heated in

a controlled manner, often using a Thiele tube or a melting point apparatus with a heating

block.

Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of

the capillary tube as the trapped air expands and is replaced by the vapor of the substance.

Boiling Point Determination: The heating is then slowly reduced. The boiling point is the

temperature at which the liquid just begins to enter the capillary tube as the external

pressure becomes greater than the vapor pressure inside the capillary.[1]

Determination of Melting Point
Principle: The melting point is the temperature at which a solid transitions into a liquid.[2] Pure

crystalline solids typically have a sharp melting point range.[3]

Methodology (Capillary Method):[2][3]

Sample Preparation: A small amount of the solid C11H24 isomer is finely powdered and

packed into a capillary tube to a height of a few millimeters.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heated block and a means of viewing the sample.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be performed

to determine an approximate melting point, followed by a slower, more precise measurement

(e.g., 1-2 °C per minute) around the expected melting point.[3]

Observation and Recording: The temperature at which the first droplet of liquid is observed

and the temperature at which the entire sample becomes liquid are recorded. This range is

reported as the melting point.[4]

Determination of Density
Principle: Density is defined as the mass of a substance per unit volume.[5]

Methodology (Pycnometer Method):[4]
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Pycnometer Calibration: A pycnometer, which is a flask with a precise and known volume, is

cleaned, dried, and weighed empty. It is then filled with a reference liquid of known density

(e.g., deionized water) at a specific temperature, and the combined weight is measured to

determine the exact volume of the pycnometer.

Sample Measurement: The pycnometer is emptied, dried, and then filled with the liquid

C11H24 isomer at the same specific temperature.

Weighing: The pycnometer containing the sample is weighed.

Calculation: The mass of the isomer is determined by subtracting the mass of the empty

pycnometer. The density is then calculated by dividing the mass of the sample by the known

volume of the pycnometer.

Mandatory Visualization
The following diagram illustrates the inverse relationship between the degree of branching in

C11H24 isomers and their boiling points.

Relationship Between Branching and Boiling Point of C11H24 Isomers

n-Undecane High Boiling Point
(196 °C)

Least Branched
2-Methyldecane Lower Boiling Point

(189.3 °C)
Slightly Branched

2,2-Dimethylnonane Lower Boiling Point
(177.1 °C)

More Branched
2,3,4-Trimethyloctane Lowest Boiling Point

(184.1 °C)
Highly Branched

Click to download full resolution via product page

Caption: Branching effect on C11H24 isomer boiling points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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